L-ASPARAGINE:H2O (2,3,3-D3)

Specification

• Molecular Weight: 153.2

Introduction

L-Asparagine:H2O (2,3,3-D3) is a stable isotope-labeled form of L-asparagine, an amino acid essential for various biological processes. The compound is specifically labeled with deuterium (D) at the 2,3,3 positions, making it useful for metabolic studies and research involving protein turnover and amino acid metabolism.

Applications in Research

L-Asparagine:H2O (2,3,3-D3) is primarily used in metabolic research, particularly for studying protein synthesis and degradation rates. Stable isotope labeling allows researchers to trace the metabolic pathway of asparagine in biological systems, providing insights into how proteins are synthesized and broken down over time.

Key Applications:

• Protein Turnover Studies: By incorporating labeled amino acids into proteins, researchers can measure how quickly proteins are synthesized and degraded, which is crucial for understanding muscle growth, disease progression, and nutritional effects.

• Metabolic Pathway Analysis: This compound helps in tracing the metabolic pathways involving asparagine, which can be important for understanding metabolic disorders or optimizing nutritional interventions.

Product Information and Availability

L-Asparagine:H2O (2,3,3-D3) is available from several suppliers, including CymitQuimica and LGC Standards. The product is typically sold in small quantities, such as 10 mg or 0.01 g, and is often made to order due to its specialized nature.

Supplier Details:

Supplier	Product Code	Quantity	CAS Number
CymitQuimica	3U-D7867	10 mg	2483831-59-8
LGC Standards	CDN-D-7867-0.01G	0.01 g	2483831-59-8

Research Findings and Studies

While specific studies focusing solely on L-Asparagine:H2O (2,3,3-D3) might be limited, the broader application of stable isotope-labeled amino acids in metabolic research is well-documented. These compounds are essential for precise measurements of metabolic fluxes and protein dynamics.

Example Study:

• A study using stable isotope-labeled serine (L-[2,3,3-d3] serine) demonstrated high recovery rates in plasma and skin biopsy samples, highlighting the effectiveness of such labeled compounds in metabolic studies.